N-((1-(benzo[d]oxazol-2-yl)piperidin-4-yl)methyl)-5-methylisoxazole-3-carboxamide

• IUPAC Name: N-[[1-(1,3-benzoxazol-2-yl)piperidin-4-yl]methyl]-5-methyl-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C18H20N4O3/c1-12-10-15(21-25-12)17(23)19-11-13-6-8-22(9-7-13)18-20-14-4-2-3-5-16(14)24-18/h2-5,10,13H,6-9,11H2,1H3,(H,19,23)
• InChI Key: HFBNCQPNBFEMDS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C(=O)NCC2CCN(CC2)C3=NC4=CC=CC=C4O3
• Molecular Formula: C18H20N4O3
• Molecular Weight: 340.4 g/mol

Description

The compound “N-((1-(benzo[d]oxazol-2-yl)piperidin-4-yl)methyl)-5-methylisoxazole-3-carboxamide” is a complex organic molecule that contains several functional groups and rings, including a benzoxazole ring, a piperidine ring, an isoxazole ring, and a carboxamide group.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques such as infrared spectroscopy (IR), nuclear magnetic resonance (NMR), and mass spectrometry.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. The presence of various functional groups could allow for a variety of reactions, including substitutions, additions, and eliminations.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be influenced by its functional groups and overall structure. These properties could include solubility, melting point, boiling point, and reactivity.

Scientific Research Applications

G-Protein-Coupled Receptor Kinase (GRK) Inhibition

• GRK-2 and GRK-5 are emerging therapeutic targets for cardiovascular disease. . Structural modifications of the parent benzoxazole scaffold led to potent inhibitory activities against these kinases.

Anxiolytic Properties

• . While not directly studied for this compound, the similarity in structure suggests potential anxiolytic effects.

Anticancer Activity

• . Further investigation is warranted.

PET Imaging Probe for Alzheimer’s Disease

• . Our compound’s structural similarity may offer similar potential.

Antimicrobial Activity

• . While specific data for our compound is lacking, exploring its effects against microbial pathogens could be valuable.

Treatment of Interval Loss of Nerve Function

• . Investigating whether our compound shares this property is intriguing.

Future Directions

The future research directions for this compound could involve further exploration of its potential biological activities, such as its potential role as a GRK inhibitor. Additionally, modifications of the compound could be explored to enhance its activity or alter its properties.